Cas no 349483-96-1 (Pyridine, 4-(4-chlorophenyl)-3-nitro-)

• Product Name: Pyridine, 4-(4-chlorophenyl)-3-nitro-
• CAS No: 349483-96-1
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 5262173
• Update Time: 2025-05-20

Pyridine, 4-(4-chlorophenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(4-chlorophenyl)-3-nitro-

• Inchi： 1S/C11H7ClN2O2/c12-9-3-1-8(2-4-9)10-5-6-13-7-11(10)14(15)16/h1-7H
• InChI Key： PFHJQUNPYGQGMC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=CC=C(Cl)C=C2)=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 4-(4-chlorophenyl)-3-nitro-

Pyridine, 4-(4-chlorophenyl)-3-nitro- (CAS No. 349483-96-1): A Comprehensive Overview

Pyridine, 4-(4-chlorophenyl)-3-nitro- (CAS No. 349483-96-1), is a significant compound in the field of pharmaceutical and chemical research. This compound, characterized by its distinct molecular structure, has garnered attention due to its potential applications in various scientific domains. The presence of both a nitro group and a chlorophenyl substituent makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The molecular formula of Pyridine, 4-(4-chlorophenyl)-3-nitro- is C₁₁H₇ClN₂O₂, reflecting its intricate composition. The nitro group (–NO₂) and the chlorophenyl ring (C₆H₄Cl) contribute to its unique reactivity and make it a valuable building block in organic synthesis. Researchers have been exploring its utility in creating derivatives that exhibit pharmacological activity, particularly in the realm of anti-inflammatory and anticancer therapies.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, with Pyridine derivatives being at the forefront. The specific arrangement of functional groups in Pyridine, 4-(4-chlorophenyl)-3-nitro- allows for selective modifications that can fine-tune its biological properties. For instance, the electron-withdrawing nature of the nitro group can enhance binding affinity to biological targets, while the chlorophenyl moiety can influence metabolic stability and solubility.

One of the most compelling aspects of this compound is its role in drug discovery. The nitro group can be reduced to an amine, opening up possibilities for further functionalization. This transformation is particularly useful in synthesizing aminopyridine derivatives, which have shown promise in treating neurological disorders. Additionally, the chlorophenyl ring can serve as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecular architectures.

The synthesis of typically involves multi-step organic reactions, often starting from readily available precursors such as 4-chlorobenzaldehyde and 3-nitropyridine. Advanced techniques like nucleophilic aromatic substitution and condensation reactions are commonly employed to introduce the desired functional groups. The yield and purity of the final product are critical factors that influence its applicability in subsequent synthetic steps.

In academic research, this compound has been utilized as a scaffold for developing new ligands for metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications in gas storage, separation technologies, and catalysis. The nitrogen-rich structure of Pyridine derivatives makes them excellent candidates for coordinating with metal ions, thereby enhancing the stability and functionality of MOFs.

The pharmaceutical industry has also shown interest in Pyridine derivatives due to their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop targeted therapies with fewer side effects. The nitro and chlorophenyl groups in provide multiple sites for structural optimization to achieve high selectivity.

Evaluation of the compound's pharmacokinetic properties is essential before it can be translated into clinical applications. Studies have focused on its solubility, bioavailability, and metabolic pathways. Computational modeling techniques have been employed to predict how the molecule will behave within biological systems. These simulations help in identifying potential issues early in the development process, saving time and resources.

The environmental impact of using Pyridine derivatives also deserves consideration. While these compounds offer significant benefits in drug development and material science, their disposal must be managed responsibly to minimize ecological harm. Researchers are exploring green chemistry approaches to improve synthetic methodologies, ensuring that waste products are minimized or recycled effectively.

In conclusion, Pyridine, 4-(4-chlorophenyl)-3-nitro- (CAS No. 349483-96-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in both academic and industrial settings.